Cas no 2172545-87-6 (2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}acetic acid
• CAS No: 2172545-87-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6423053
• PubChem ID: 165573953
• Update Time: 2025-06-22

2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}acetic acid
• 2-{1-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidin-3-yl}acetic acid
• EN300-1578291
• 2172545-87-6

• Inchi： 1S/C27H30N2O5/c30-25(29-14-17(15-29)12-26(31)32)13-24(18-6-5-7-18)28-27(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23-24H,5-7,12-16H2,(H,28,33)(H,31,32)
• InChI Key： ADCJQSGPEDVEJI-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}acetic acid

2-{1-3-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanoylazetidin-3-yl}Acetic Acid: A Comprehensive Overview

2-{1-3-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}acetic acid, identified by the CAS registry number 2172545-87-6, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an azetidine ring, which contribute to its versatile chemical properties. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide synthesis, particularly in solid-phase synthesis methodologies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic acyl substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity, making this compound more accessible for further studies. The use of microwave-assisted synthesis has also been explored, offering a faster and more energy-efficient approach to synthesizing complex molecules like this one.

In terms of pharmacological applications, this compound exhibits potential as a precursor for bioactive molecules. Its azetidine ring provides a rigid structure that can be exploited for designing drugs with specific pharmacokinetic profiles. Studies have shown that such compounds can serve as scaffolds for developing inhibitors of key enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

The integration of cyclobutane rings into drug candidates has been a focus of recent research due to their ability to induce strain that can enhance binding affinity to target proteins. This compound's cyclobutane moiety contributes to its unique pharmacophore characteristics, making it an attractive candidate for drug design. Additionally, the presence of the Fmoc group allows for controlled deprotection during drug delivery, enabling precise modulation of bioavailability.

Beyond pharmacology, this compound has shown promise in materials science applications. Its rigid structure and functional groups make it suitable for use in polymer synthesis and as a building block for advanced materials with tailored mechanical and electronic properties. Researchers are exploring its potential in creating stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations.

In conclusion, 2-{1-3-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}acetic acid represents a multifaceted compound with diverse applications across multiple disciplines. Its intricate structure and functional groups position it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.